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Abstract
JNJ-26489112 is a novel, broad-spectrum anticonvulsant agent that has demonstrated

significant efficacy in preclinical models of epilepsy. Developed as a potential successor to

topiramate, it exhibits a multi-target mechanism of action, primarily involving the modulation of

key ion channels implicated in neuronal excitability. This document provides a comprehensive

overview of the chemical structure, physicochemical properties, pharmacological profile, and

available clinical data for JNJ-26489112, intended to serve as a technical guide for the

scientific community. Detailed experimental methodologies for key preclinical assays are also

presented to facilitate further research and development.

Chemical Structure and Physicochemical Properties
JNJ-26489112, with the IUPAC name (S)-N-[(6-Chloro-2,3-dihydrobenzo[1][2]dioxin-2-

yl)methyl]sulfamide, is a sulfamide derivative. Its chemical structure is characterized by a chiral

center at the 2-position of the dihydrobenzodioxin ring.

Chemical Structure:

IUPAC Name: (S)-N-[(6-Chloro-2,3-dihydrobenzo[1][2]dioxin-2-yl)methyl]sulfamide[3]

CAS Number: 871824-55-4[3]
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Molecular Formula: C₉H₁₁ClN₂O₄S[3]

Molecular Weight: 278.71 g/mol [3]

SMILES: NS(=O)(=O)NC[C@H]1COC2=C(O1)C=CC(Cl)=C2[3]

InChI Key: KXSAIQPPGSSNKX-ZETCQYMHSA-N[3]

A summary of the key physicochemical and identification properties of JNJ-26489112 is

provided in Table 1.

Table 1: Chemical and Physical Properties of JNJ-26489112

Property Value Reference

IUPAC Name

(S)-N-[(6-Chloro-2,3-

dihydrobenzo[1][2]dioxin-2-

yl)methyl]sulfamide

[3]

CAS Number 871824-55-4 [3]

Molecular Formula C₉H₁₁ClN₂O₄S [3]

Molecular Weight 278.71 g/mol [3]

SMILES

NS(=O)

(=O)NC[C@H]1COC2=C(O1)

C=CC(Cl)=C2

[3]

InChI Key
KXSAIQPPGSSNKX-

ZETCQYMHSA-N
[3]

Pharmacology and Mechanism of Action
JNJ-26489112 exhibits a broad-spectrum anticonvulsant profile, demonstrating efficacy against

seizures induced by various methods, including audiogenic, electrical, and chemical stimuli in

rodent models.[1][2] Its mechanism of action is multifactorial, involving the modulation of

several key ion channels that regulate neuronal excitability.
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Ion Channel Activity
The primary mechanism of action of JNJ-26489112 is attributed to its effects on voltage-gated

ion channels:

Voltage-Gated Sodium (Na+) Channel Inhibition: JNJ-26489112 inhibits voltage-gated

sodium channels, which are crucial for the initiation and propagation of action potentials.[1]

[2] By blocking these channels, it can reduce excessive neuronal firing characteristic of

epileptic seizures.

N-type Calcium (Ca2+) Channel Inhibition: The compound also inhibits N-type voltage-gated

calcium channels.[1][2] These channels are involved in neurotransmitter release at

presynaptic terminals. Their inhibition by JNJ-26489112 likely contributes to its

anticonvulsant effects by reducing synaptic transmission.

Potassium (K+) Channel Opening: JNJ-26489112 has been shown to be effective as a

potassium channel opener.[1][2] Opening of potassium channels leads to hyperpolarization

of the neuronal membrane, making it more difficult for neurons to reach the threshold for

firing an action potential, thereby reducing neuronal excitability.

Carbonic Anhydrase Inhibition
Unlike its predecessor topiramate, JNJ-26489112 was designed to have minimal activity

against carbonic anhydrase.[3] It exhibits very weak inhibition of human carbonic anhydrase-II

(CA-II), with a reported IC50 value of 17 µM.[2] This reduced activity is expected to result in a

more favorable side-effect profile compared to topiramate.[3]

The multifaceted mechanism of action of JNJ-26489112 is depicted in the following signaling

pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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